Cas no 2408974-76-3 (3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride)

• Product Name: 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride
• CAS No: 2408974-76-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5986085
• PubChem ID: 165677277
• Update Time: 2025-05-24

3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7501701
• 2408974-76-3
• Z4167747684
• 3-methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride
• 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-12-8-6-7(11)9(8)2-4-10-5-3-9;/h7-8,10-11H,2-6H2,1H3;1H
• InChI Key： CRNBQGQAASTSQH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CC(C21CCNCC2)O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride

Introduction to 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride (CAS No. 2408974-76-3)

3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride (CAS No. 2408974-76-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural complexity.

The chemical structure of 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride consists of a spirocyclic ring system with a methoxy substituent and a hydroxyl group, making it a versatile scaffold for drug discovery and development. The presence of the spirocyclic ring system imparts rigidity to the molecule, which can enhance its binding affinity to specific biological targets. Additionally, the methoxy and hydroxyl groups provide functional handles for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

Recent studies have highlighted the potential of 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride has also been investigated for its neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to inhibit oxidative stress and promote neurotrophic factor expression.

The pharmacokinetic profile of 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability, good brain penetration, and a reasonable half-life, which are essential characteristics for a successful drug candidate. Furthermore, toxicological studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride involves a multi-step process that includes the formation of the spirocyclic ring system followed by functional group modifications. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the intramolecular cyclization of an appropriate precursor followed by methylation and hydroxylation steps to introduce the desired substituents.

In conclusion, 3-Methoxy-7-azaspiro[3.5]nonan-1-ol hydrochloride (CAS No. 2408974-76-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its full potential in various disease models, paving the way for new treatments and therapies in the future.